Cas no 6962-92-1 (4-Chlorobutyl acetate)

• Product Name: 4-Chlorobutyl acetate
• CAS No: 6962-92-1
• MF: C₆H₁₁ClO₂
• MW: 150.603341341019
• MDL: MFCD00001013
• CID: 47124
• PubChem ID: 87562584
• Update Time: 2025-05-20

4-Chlorobutyl acetate Chemical and Physical Properties

Names and Identifiers

• 4-Chlorobutyl acetate
• 1-Butanol, 4-chloro-, acetate
• 1-acetoxy-4-chlorobutane
• Acetic Acid 4-Chlorobutyl Ester
• InChI=1/C6H11ClO2/c1-6(8)9-5-3-2-4-7/h2-5H2,1H3
• NS00044344
• AKOS006221691
• FS-4206
• PYLDCZJUHYVOAF-UHFFFAOYSA-
• NSC54074
• NSC53492
• SCHEMBL1270067
• BRN 1749681
• .delta.-Chlorobutyl acetate
• FT-0607276
• 4-Chlorbut-1-ylacetat
• 4-Chloro-1-butanol acetate
• 1-Chloro-4-acetoxybutane
• DTXSID20884344
• A836572
• H10679
• 4-Chloro-n-butyl acetate
• .omega.-Chlorobutyl acetate
• AI3-16503
• EINECS 230-158-8
• NSC 53492
• 4-chlorobutylacetate
• EN300-66013
• 6962-92-1
• CS-W010967
• 1-Butanol, 4-chloro-, 1-acetate
• MFCD00001013
• acetic acid 4-chloro-butyl ester
• F0001-1810
• 4-Chlorbut-1-ylacetat [German]
• NSC-54074
• 4-Chlorobutyl acetate, 98%
• NSC-53492
• delta-Chlorobutyl acetate
• NSC 54074
• A1098
• W-104612
• 4-02-00-00147 (Beilstein Handbook Reference)
• DTXCID501023791

• MDL： MFCD00001013
• Inchi： 1S/C6H11ClO2/c1-6(8)9-5-3-2-4-7/h2-5H2,1H3
• InChI Key： PYLDCZJUHYVOAF-UHFFFAOYSA-N
• SMILES： ClCCCCOC(C)=O
• BRN： 1749681

Computed Properties

• Exact Mass: 150.04500
• Monoisotopic Mass: 150.044757
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 9
• Rotatable Bond Count: 5
• Complexity: 83.1
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing
• Topological Polar Surface Area: 26.3

Experimental Properties

• Color/Form: Not available
• Density: 1.072 g/mL at 25 °C(lit.)
• Melting Point: No data available
• Boiling Point: 87°C/17.3mmHg
• Flash Point: Degrees Fahrenheit:147.2°F
  Degrees Celsius:64°C
  
• Refractive Index: n20/D 1.434(lit.)
• Water Partition Coefficient: inmisceable
• PSA: 26.30000
• LogP: 1.56850
• Solubility: Not available

4-Chlorobutyl acetate Security Information

• Symbol:
• Prompt：warning
• Signal Word：Warning
• Hazard Statement： H227-H302-H315-H319
• Warning Statement： P210-P264-P270-P280-P301+P312+P330-P302+P352+P332+P313+P362+P364-P305+P351+P338+P337+P313-P370+P378-P403+P235-P501
• Hazardous Material transportation number：3272
• WGK Germany：3
• Hazard Category Code： 36/37/38
• Safety Instruction： S26-S36-S37/39
• RTECS：EL1328000
• Hazardous Material Identification：
• Safety Term：S26;S37/39
• Packing Group：III
• Risk Phrases：R22; R36/37/38
• Packing Group：III
• PackingGroup：III
• TSCA：Yes
• Storage Condition：Store at 4°C,-4At ℃Store…Better

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Carboxylic acid esters
• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Carboxylic acid derivatives Carboxylic acid esters

Additional information on 4-Chlorobutyl acetate

Comprehensive Overview of 4-Chlorobutyl acetate (CAS No. 6962-92-1): Properties, Applications, and Industry Insights

4-Chlorobutyl acetate (CAS No. 6962-92-1) is a versatile organic compound widely utilized in industrial and research applications. This ester derivative, formed by the reaction of 4-chlorobutanol with acetic acid, exhibits unique chemical properties that make it valuable in synthesis, coatings, and specialty formulations. With the increasing demand for high-performance intermediates in pharmaceuticals and agrochemicals, 4-Chlorobutyl acetate has garnered attention for its role as a building block in organic reactions.

The molecular structure of 4-Chlorobutyl acetate combines a chlorinated alkyl chain with an acetate group, offering both reactivity and solubility advantages. Researchers often explore its use in Grignard reactions, nucleophilic substitutions, and as a precursor for heterocyclic compounds. Recent studies highlight its potential in green chemistry initiatives, where its moderate polarity and stability align with solvent-reduction strategies—a trending topic in sustainable manufacturing.

From an industrial perspective, 6962-92-1 is frequently discussed in forums addressing high-purity chemical synthesis and batch consistency. Quality control parameters such as HPLC purity, water content, and impurity profiling are critical for end-users in the electronics and coatings sectors. Analytical techniques like GC-MS and FTIR spectroscopy are commonly employed to verify its specifications, reflecting industry demands for precision.

Emerging applications of 4-Chlorobutyl acetate include its use in flexible polymer formulations and adhesive modifiers, where its plasticizing effects are being investigated. With the global shift toward bio-based solvents, comparative studies on its environmental footprint versus traditional alternatives have become a hot topic. Regulatory databases like REACH and EPA lists provide updated guidelines for its safe handling, a frequent search query among EHS professionals.

In supply chain discussions, 6962-92-1 is often associated with keywords like bulk chemical suppliers and just-in-time delivery. The compound’s stability under ambient storage conditions (typically recommended at 2-8°C in amber glass) makes it logistically favorable. Market analysts note growing interest from Asia-Pacific regions, particularly for pharmaceutical intermediates and custom synthesis projects.

For laboratory applications, 4-Chlorobutyl acetate is referenced in protocols involving ester hydrolysis kinetics and phase-transfer catalysis. Educational resources frequently address its SN2 reaction mechanisms, making it a relevant subject in organic chemistry curricula. Recent patent literature describes its utility in photoresist formulations for microelectronics—a sector with exponential growth driven by IoT and AI hardware demands.

Technical data sheets emphasize parameters like refractive index (1.422–1.426 at 20°C) and boiling point (192–195°C), which are crucial for process engineers designing distillation workflows. The compound’s flash point (73°C) and vapor pressure data are routinely searched by professionals implementing ATEX-compliant facilities.

Innovation trends spotlight 4-Chlorobutyl acetate in multi-step telescoped synthesis, reducing purification needs. This aligns with pharmaceutical industry priorities for continuous manufacturing—a dominant theme in FDA guidance documents. Cross-industry collaborations are exploring its derivatives for liquid crystal materials and ionic liquid precursors, expanding its application horizon.